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Compound of Interest

Benzoic acid, 5-amino-2-
Compound Name:

(pentyloxy)-
CAS No.: 13737-91-2
Cat. No.: B1666661

Get Quote

Executive Summary & Chemical Identity

This guide serves as an advanced technical supplement to a standard Safety Data Sheet
(SDS). While standard SDSs provide regulatory compliance data, this document interprets that
data for practical application in drug discovery and material science workflows.

2-Pentyloxy-5-aminobenzoic acid is a bifunctional intermediate characterized by an electron-
rich aniline moiety and a lipophilic pentyloxy tail. It is primarily utilized in the synthesis of
ferroelectric liquid crystals, azo dyes, and as a pharmacophore in benzamide-based
pharmaceutical intermediates (e.g., PARP inhibitors or gastroprokinetic agents).

Chemical Identification
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Property Specification

Chemical Name 5-Amino-2-(pentyloxy)benzoic acid

5-Amino-2-pentoxybenzoic acid; 2-Pentyloxy-5-
Common Synonyms N
carboxyaniline

Molecular Formula

Molecular Weight 223.27 g/mol

Note: Specific isomer often custom synthesized.

CAS Number [1] Analogous to 61566-63-0 (4-amino isomer).
[2]

Physical State Solid (Powder/Crystalline)

Color Off-white to beige (Darkens upon oxidation)

Soluble in DMSO, Methanol, DCM; Sparingly

Solubilit
Y soluble in water.

Hazard Identification & GHS Classification (SAR
Analysis)

Note: As a specialized intermediate, specific toxicological data is often limited.[3] The following
classification is based on Structure-Activity Relationship (SAR) "read-across" from homologous
aminobenzoic acids (e.g., Mesalamine, 4-amino-2-pentyloxybenzoic acid).

GHS Label Elements

Signal Word:WARNINGJ4]
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Hazard Class Category Hazard Statement Code
Skin Causes skin irritation.
_ o Cat 2 H315
Corrosion/Irritation [31[5][6]
o Causes serious eye
Eye Damage/Irritation Cat 2A S H319
irritation.[3][4][6][7]1[8]
STOT - Single May cause respirato
J Cat 3 o Y _ P i H335
Exposure irritation.[3][4][7][8]
May cause an allergic
Sensitization (Skin) Catl skin reaction (Amine H317

moiety).

The "Why" Behind the Hazards (Mechanistic Safety)

e The Amino Group (

): Primary aromatic amines are notorious sensitizers. They can form haptens by reacting with
skin proteins, leading to allergic contact dermatitis.

e The Pentyloxy Chain (

): This lipophilic tail significantly increases the molecule's ability to penetrate the stratum
corneum (outer skin layer) compared to simple aminobenzoic acid. Result: Enhanced
systemic absorption potential.

e The Carboxylic Acid (

): Provides local acidity, contributing to eye and mucosal irritation upon contact.

Structural Reactivity & Handling Logic

To handle this compound safely, one must understand its reactivity profile. The following

diagram illustrates the "Hazard Zones" within the molecule.
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Figure 1: Structural Reactivity Map mapping functional groups to specific safety protocols.

Experimental Protocols & Safe Handling
Storage & Stability Workflow

The primary instability mode is oxidative degradation of the amino group, turning the white
powder to a purple/black tar.

o Atmosphere: Store under Argon or Nitrogen blanket.
o Temperature: Refrigerate (

) to slow oxidation kinetics.

» Container: Amber glass (light sensitive).

Handling Workflow (Step-by-Step)

Objective: Safely weigh and transfer 5.0g of reagent for a coupling reaction.
e PPE Setup:

o Respiratory: N95 or P100 respirator (powder form is an inhalation hazard).
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o Dermal: Double-gloving recommended. Inner: Latex (tactile); Outer: Nitrile (chemical
resistance). The pentyloxy group degrades latex over time.

o Eyes: Chemical splash goggles.

e Weighing (Inside Fume Hood):
o Do not weigh on an open bench.
o Use an anti-static gun if the powder is fluffy/charged to prevent dispersal.
o Pre-flush the receiving vessel with Nitrogen.
 Solubilization:
o Add solvent (e.g., DCM or DMF) slowly.
o Caution: If neutralizing the acid moiety with a base (e.g.,

or
), gas evolution (
or

) will occur. Vent appropriately.

» Waste Disposal:
o Segregate as Halogen-Free Organic Waste.

o Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream; risk of exothermic
decomposition.

Emergency Response Logic
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Scenario

Immediate Action

Scientific Rationale

Skin Contact

Wash with soap/water for 15

min.

Lipophilic tail aids absorption;
immediate surfactant use
(soap) is critical to strip it from

skin lipids.

Eye Contact

Rinse for 15 min; Lift eyelids.

Acidic nature causes
immediate protein denaturation

in the cornea.

Move to fresh air; Oxygen if

Amines can cause

Inhalation bronchospasm; monitor for
needed.
delayed pulmonary edema.
) ) Dampen with PEG-400 or Dampening prevents dust
Spill (Solid)

water, then sweep.

generation (inhalation hazard).

Synthesis Context: The "Application Scientist"

Perspective

When using this molecule in synthesis (e.g., amide coupling or diazotization), standard

protocols must be adjusted for its specific properties.

Diazotization (Azo Dye/Sandmeyer Reaction)

If converting the amine to a diazonium salt:

e Temperature Control: Maintain

. The electron-donating pentyloxy group stabilizes the diazonium intermediate slightly, but
thermal decomposition is still rapid and exothermic.

» Acidity: Ensure strong acidic conditions (

) to prevent coupling with itself (self-polymerization).

Acylation (Amide Formation)[10]

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Selectivity: The amine is more nucleophilic than the carboxylic acid (unless the acid is
activated).

¢ Scavenging: Use a non-nucleophilic base (DIPEA) to scavenge protons. Pyridine usage
requires caution as it may solubilize the product too well, making workup difficult.
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Figure 2: Operational decision tree for handling sensitive aminobenzoic derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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